Cas no 7403-06-7 ( )

• Product Name: &nbsp
• CAS No: 7403-06-7
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 978835
• PubChem ID: 343848
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L7Z8T; o-Phenylen-di-isobuttersaeure-dimethylester; Dimethyl-o-phenylen-diisobutyrat; NSC400373; CTK2H8273; methyl 2-[2-(2-methoxycarbonylpropan-2-yl)phenyl]-2-methyl-propanoate;
• NSC400373
• NSC-400373
• DTXSID30322085
• 7403-06-7
• methyl 2-[2-(1-methoxy-2-methyl-1-oxopropan-2-yl)phenyl]-2-methylpropanoate
• DS-000735
• methyl 2-[2-(2-methoxycarbonylpropan-2-yl)phenyl]-2-methyl-propanoate
•  

• Inchi： 1S/C16H22O4/c1-15(2,13(17)19-5)11-9-7-8-10-12(11)16(3,4)14(18)20-6/h7-10H,1-6H3
• InChI Key： DUZYNNWVBBTJIV-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C1C=CC=CC=1C(C(=O)OC)(C)C)=O

Computed Properties

• Exact Mass: 278.15186
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 341.3°C at 760 mmHg
• Flash Point: 159.5°C
• Refractive Index: 1.488
• PSA: 52.6